Cas no 591221-26-0 (2H-1,4-Benzothiazine, 6-bromo-3,4-dihydro-2,2-dimethyl-)

• Product Name: 2H-1,4-Benzothiazine, 6-bromo-3,4-dihydro-2,2-dimethyl-
• CAS No: 591221-26-0
• MF: C₁₀H₁₂BrNS
• MW: 258.177980422974
• CID: 1613716
• Update Time: 2024-09-13

2H-1,4-Benzothiazine, 6-bromo-3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 6-bromo-3,4-dihydro-2,2-dimethyl-

• Inchi： 1S/C10H12BrNS/c1-10(2)6-12-8-5-7(11)3-4-9(8)13-10/h3-5,12H,6H2,1-2H3
• InChI Key： VOXMXBNNALCMRK-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Br)C=C2NCC1(C)C

Computed Properties

• Exact Mass: 256.98746

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Melting Point: 184-188 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 319.9±42.0 °C(Predicted)
• PSA: 12.03
• pka: 2.97±0.40(Predicted)